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Compound of Interest

Compound Name: Thioanisole-d3

Cat. No.: B15142115

Disclaimer: No specific Safety Data Sheet (SDS) for Thioanisole-d3 is readily available. The
following information is based on the safety data for its non-deuterated analogue, Thioanisole.
The toxicological properties of deuterated and non-deuterated compounds are generally
considered to be very similar. However, this guide should be used for informational purposes,
and a comprehensive risk assessment should be conducted before handling this chemical.

This technical guide provides an in-depth overview of the safety, handling, and toxicological
profile of Thioanisole-d3, intended for researchers, scientists, and professionals in the field of
drug development.

Chemical and Physical Properties

Thioanisole-d3 is the deuterated form of Thioanisole, a colorless liquid with a characteristic
unpleasant odor. It is insoluble in water but soluble in many organic solvents.
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Property Value Reference
Molecular Formula C7HsD3S [1]
Molecular Weight 127.24 g/mol [1]

Boiling Point 188 °C

Melting Point -15°C

Density 1.057 g/mL at 20 °C

Flash Point 73 °C (163.4 °F) [2]

log Pow (Octanol/Water

Partition Coefficient)

2.9

Toxicological Data

The toxicological data for Thioanisole indicates that it is harmful if swallowed and can cause

skin and eye irritation.[1][3]

Test Species Route Value Reference
LD50 (Lethal > 300 - 2,000
Rat Oral
Dose, 50%) mg/kg
LD50 (Lethal
Mouse Intravenous 56 mg/kg [3]
Dose, 50%)
Skin Irritation In vitro study Dermal Irritating
o . Causes serious
Eye Irritation Not specified Ocular S
eye irritation
Positive (Ma
Skin (May )
o Mouse Dermal cause an allergic
Sensitization ) ]
skin reaction)
Ames Test S. typhimurium, ) )
o _ In vitro Negative [4]
(Mutagenicity) E. coli
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Hazard Identification and Safety Precautions

Thioanisole is classified as a combustible liquid and is harmful if swallowed. It is also known to
cause skin and eye irritation and may lead to an allergic skin reaction. Inhalation of vapors may
cause respiratory irritation, drowsiness, and dizziness.[3]

Handling and Storage

e Handling: Wear appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat.[1] Handle in a well-ventilated area,
preferably in a chemical fume hood, to avoid inhalation of vapors.[1] Avoid contact with skin,
eyes, and clothing.[1] Do not eat, drink, or smoke when using this product.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[2] Keep away from oxidizing agents.[5]

First Aid Measures

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison
center or doctor.[1]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water. If
skin irritation or rash occurs, get medical advice.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Get immediate medical attention.[1]

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[1]

Experimental Protocols

The following are representative experimental protocols for key toxicological assays based on
OECD guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (based
on OECD Guideline 423)
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This method is used to determine the acute oral toxicity of a substance.[6][7]
Animal Selection: Healthy, young adult rats of a single sex are used for the test.[8]

Housing and Feeding: Animals are housed in appropriate conditions with access to food and
water, except for a brief fasting period before dosing.

Dose Preparation and Administration: The test substance is administered orally by gavage in
a single dose. The starting dose is selected from a series of fixed dose levels (5, 50, 300, or
2000 mg/kg).[8]

Procedure: A stepwise procedure is used, with a group of three animals per step. The
outcome of the first group determines the dosing for the next group. If no mortality or
morbidity is observed, the next higher dose is used. If mortality is observed, the next lower
dose is used.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.[7] Observations are made frequently on the day of dosing and
at least once daily thereafter.[8]

Pathology: At the end of the observation period, all animals are subjected to a gross
necropsy.

Data Analysis: The results are used to classify the substance into a GHS toxicity category
based on the observed mortality at different dose levels.[9]

Bacterial Reverse Mutation Test (Ames Test) (based on
OECD Guideline 471)

This in vitro assay is used to assess the mutagenic potential of a chemical.[4]

o Test Strains: Several strains of Salmonella typhimurium and Escherichia coli that are
auxotrophic for a specific amino acid (e.qg., histidine for Salmonella) are used.[4]

o Metabolic Activation: The test is performed both with and without a mammalian metabolic
activation system (S9 mix), typically derived from rat liver, to mimic metabolic processes in
the body.[10]
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e Procedure:

o Plate Incorporation Method: The test substance, bacterial culture, and S9 mix (if used) are
mixed with molten top agar and poured onto a minimal agar plate.

o Pre-incubation Method: The test substance, bacterial culture, and S9 mix (if used) are
incubated together before being mixed with top agar and plated.[10]

e Incubation: The plates are incubated for 48-72 hours.

e Scoring: The number of revertant colonies (colonies that have regained the ability to grow in
the absence of the specific amino acid) is counted for each plate.

o Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase
in the number of revertant colonies compared to the negative control.[4]

Visualizations
Metabolic Pathway of Thioanisole

The primary metabolic pathway for Thioanisole involves the oxidation of the sulfur atom.

Oxidation

(e.g., P450 Peroxygenase) > Further Oxidation >

Thioanisole Methyl Phenyl Sulfoxide Methyl Phenyl Sulfone

Click to download full resolution via product page

Caption: Metabolic oxidation of Thioanisole to its sulfoxide and sulfone derivatives.

Experimental Workflow for Ames Test

The following diagram illustrates the general workflow for conducting an Ames test.
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Caption: A generalized workflow for the Ames Bacterial Reverse Mutation Test.

Hazard Assessment and Risk Management Logic

This diagram outlines the logical steps involved in assessing and managing the risks

associated with a chemical like Thioanisole-d3.
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Caption: Logical flow from hazard identification to risk management for chemical safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thioanisole-d3: A Technical Safety Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15142115#thioanisole-d3-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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